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Compound of Interest

Compound Name: CL-329167

Cat. No.: B1669146 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical information for the proper disposal of CL-
329167, a compound requiring careful handling due to its hazardous properties. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals and to maintain compliance with laboratory safety standards.

Hazard Profile and Safety Summary
CL-329167 presents significant health and environmental risks. Adherence to the safety

protocols outlined below is mandatory.

Hazard Classification GHS Category Description

Acute Toxicity (Oral) Category 4 Harmful if swallowed.

Acute Toxicity (Dermal) Category 3 Toxic in contact with skin.

Skin Corrosion Category 1C
Causes severe skin burns and

eye damage.

Serious Eye Damage Category 1 Causes serious eye damage.

Acute Aquatic Hazard Category 1 Very toxic to aquatic life.

Chronic Aquatic Hazard Category 1
Very toxic to aquatic life with

long lasting effects.
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Key Precautionary Statements:

Do not breathe dust.

Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this product.

Avoid release to the environment.

Wear protective gloves/ protective clothing/ eye protection/ face protection.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of CL-329167 waste.

This procedure is based on the hazard profile and is designed to minimize risk to personnel

and the environment.

1. Personal Protective Equipment (PPE) and Preparation:

Minimum PPE: Wear a laboratory coat, chemical-resistant gloves (nitrile rubber is a suitable

option), and safety glasses with side shields or goggles.[1] A face shield is recommended if

there is a risk of splashing.

Work Area: Conduct all disposal procedures within a certified chemical fume hood to avoid

inhalation of any dust or vapors.[1][2]

Waste Container: Use a designated, properly labeled, and leak-proof container for

hazardous chemical waste. The container must be compatible with CL-329167.

2. Waste Segregation and Collection:

Solid Waste: Collect any solid CL-329167 waste, including contaminated personal protective

equipment (e.g., gloves), weigh paper, and disposable labware, in the designated hazardous

waste container.
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Liquid Waste: If CL-329167 is in a solution, do not dispose of it down the drain.[1][2] Collect

all liquid waste containing CL-329167 in a separate, sealed, and clearly labeled hazardous

waste container.

Empty Containers: "Empty" containers of CL-329167 should be triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous waste. The rinsed container should then

be disposed of in accordance with your institution's guidelines for chemically contaminated

containers.

3. Spill Management:

Immediate Action: In case of a spill, evacuate the immediate area and alert your laboratory

supervisor and environmental health and safety (EHS) office.

Cleanup: Spill cleanup should only be performed by trained personnel wearing appropriate

PPE.

Procedure:

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Carefully collect the absorbed material using non-sparking tools and place it into the

designated hazardous waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.

Ensure the area is well-ventilated.

4. Final Disposal:

Labeling: Ensure the hazardous waste container is accurately and completely labeled with

the contents, including the full chemical name "CL-329167" and the approximate quantity.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area, away from incompatible materials.
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Collection: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed hazardous waste disposal contractor.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of CL-329167.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1669146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: CL-329167 Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill Occurs

2. Work in Chemical Fume Hood

3. Identify Waste Type

4a. Collect Solid Waste in
Designated Container

Solid

4b. Collect Liquid Waste in
Designated Container

Liquid

5. Securely Seal and Label
Waste Container

Follow Spill Management Protocol

Yes

6. Store in Satellite
Accumulation Area

7. Arrange for EHS Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CL-329167.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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